3-(4-Methylphenyl)-3'-pyridin-2-yl-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methylphenyl)-5-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H11N5O2/c1-10-5-7-11(8-6-10)13-18-15(22-20-13)16-19-14(21-23-16)12-4-2-3-9-17-12/h2-9H,1H3
• InChI Key: BQJZOPFAONTTBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=NC(=NO3)C4=CC=CC=N4
• Molecular Formula: C16H11N5O2
• Molecular Weight: 305.29 g/mol

Description

3-(4-Methylphenyl)-3'-pyridin-2-yl-5,5'-bi-1,2,4-oxadiazole, also known as MPO, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPO is a highly versatile compound that exhibits unique chemical properties, making it an attractive candidate for research in the fields of chemistry, biology, and materials science.

Mechanism of Action

The mechanism of action of 3-(4-Methylphenyl)-3'-pyridin-2-yl-5,5'-bi-1,2,4-oxadiazole is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of cyclin-dependent kinases, which play a key role in regulating the cell cycle.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, and it has also been shown to have anti-inflammatory properties. In vivo studies have shown that this compound can reduce the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-Methylphenyl)-3'-pyridin-2-yl-5,5'-bi-1,2,4-oxadiazole is its versatility, as it can be used in a variety of research fields. Additionally, this compound is relatively easy to synthesize, making it a convenient compound to work with. However, one limitation of this compound is its potential toxicity, as it has been shown to have cytotoxic effects on certain cell lines.

Future Directions

There are numerous future directions for research involving 3-(4-Methylphenyl)-3'-pyridin-2-yl-5,5'-bi-1,2,4-oxadiazole. One potential area of research is the development of this compound-based materials for use in optoelectronic devices. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases. Finally, research could be conducted to investigate the potential of this compound as a precursor for the synthesis of other heterocyclic compounds.

Synthesis Methods

The synthesis of 3-(4-Methylphenyl)-3'-pyridin-2-yl-5,5'-bi-1,2,4-oxadiazole involves the reaction of 4-methylbenzoyl hydrazine and pyridine-2-carboxylic acid with phosphorous oxychloride in the presence of triethylamine. This reaction yields this compound as a yellow solid, which can be purified through recrystallization.

Scientific Research Applications

3-(4-Methylphenyl)-3'-pyridin-2-yl-5,5'-bi-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. In chemistry, this compound has been used as a building block for the synthesis of other heterocyclic compounds. In biology, this compound has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells. In materials science, this compound has been used as a precursor for the synthesis of luminescent materials.